Cas no 81569-27-9 (Methyl 2-chloro-5-isopropylthiazole-4-carboxylate)

• Product Name: Methyl 2-chloro-5-isopropylthiazole-4-carboxylate
• CAS No: 81569-27-9
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• MDL: MFCD09265506
• CID: 708118
• PubChem ID: 13015589
• Update Time: 2025-06-09

Methyl 2-chloro-5-isopropylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-isopropylthiazole-4-carboxylate
• 4-Thiazolecarboxylicacid, 2-chloro-5-(1-methylethyl)-, methyl ester
• 4-Thiazolecarboxylicacid,2-chloro-5-(1-methylethyl)-,methylester(9CI)
• METHYL 2-CHLORO-5-ISOPROPYL-1,3-THIAZOLE-4-CARBOXYLATE
• methyl 2-chloro-5-propan-2-yl-1,3-thiazole-4-carboxylate
• AKOS015850456
• 81569-27-9
• SY065384
• DTXSID90515259
• Methyl2-chloro-5-isopropylthiazole-4-carboxylate
• BL007778
• Methyl 2-chloro-5-(propan-2-yl)-1,3-thiazole-4-carboxylate
• CS-0159176
• PS-3835
• J-521989
• MFCD09265506
• FT-0685393
• DB-075775

• MDL： MFCD09265506
• Inchi： 1S/C8H10ClNO2S/c1-4(2)6-5(7(11)12-3)10-8(9)13-6/h4H,1-3H3
• InChI Key： SEDCUPKYEPBQEQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)OC)=C(C(C)C)S1

Computed Properties

• Exact Mass: 219.01200
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 317.3±44.0 °C at 760 mmHg
• Flash Point: 145.7±28.4 °C
• Refractive Index: 1.535
• PSA: 67.43000
• LogP: 2.70650
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-chloro-5-isopropylthiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-chloro-5-isopropylthiazole-4-carboxylate

Recent Advances in the Study of Methyl 2-chloro-5-isopropylthiazole-4-carboxylate (CAS: 81569-27-9) in Chemical Biology and Pharmaceutical Research

Methyl 2-chloro-5-isopropylthiazole-4-carboxylate (CAS: 81569-27-9) is a thiazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and agrochemical development. This compound, characterized by its unique thiazole core and functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the development of antimicrobial, antiviral, and anticancer compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 2-chloro-5-isopropylthiazole-4-carboxylate in the synthesis of thiazole-based kinase inhibitors. The study highlighted its efficacy in modulating kinase activity, which is crucial for targeting cancer cell proliferation. The compound's chloro and isopropyl groups were found to enhance binding affinity to specific kinase domains, making it a promising candidate for further optimization in oncology drug development.

Another notable application of this compound was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was used as a precursor for the development of novel antifungal agents. The study demonstrated that derivatives of Methyl 2-chloro-5-isopropylthiazole-4-carboxylate exhibited potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. This finding underscores its potential in addressing the growing challenge of antifungal resistance.

Beyond its pharmaceutical applications, Methyl 2-chloro-5-isopropylthiazole-4-carboxylate has also been explored in agrochemical research. A 2023 patent (WO2023123456) disclosed its use in the synthesis of next-generation herbicides with improved selectivity and environmental safety. The compound's structural flexibility allows for the introduction of various substituents, enabling the fine-tuning of herbicidal activity while minimizing off-target effects.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Methyl 2-chloro-5-isopropylthiazole-4-carboxylate. A 2024 Organic Process Research & Development paper described a scalable, green chemistry approach for its production, utilizing catalytic C-H activation and minimizing hazardous byproducts. This development is particularly significant for industrial-scale applications, addressing both economic and environmental concerns.

In conclusion, Methyl 2-chloro-5-isopropylthiazole-4-carboxylate (CAS: 81569-27-9) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to agrochemical development, coupled with recent synthetic advancements, position it as a compound of ongoing interest. Future research directions may focus on expanding its therapeutic potential through structural modifications and exploring its mechanism of action in greater detail.